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Compound of Interest

Compound Name: rac N'-Nitrosonornicotine-D4

Cat. No.: B042627 Get Quote

Essential Safety and Handling Guide for rac N'-
Nitrosonornicotine-D4
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with rac N'-Nitrosonornicotine-D4.

The following procedures are designed to ensure a safe laboratory environment and proper

logistical management of this chemical.

Chemical Profile and Hazards:

rac N'-Nitrosonornicotine-D4 is a deuterated form of N'-Nitrosonornicotine (NNN), a tobacco-

specific nitrosamine. The non-deuterated form is classified by the International Agency for

Research on Cancer (IARC) as a Group 2B carcinogen, meaning it is possibly carcinogenic to

humans.[1] Due to its structural similarity, rac N'-Nitrosonornicotine-D4 should be handled

with the same level of caution as a potential carcinogen. It is also classified as toxic if

swallowed or absorbed through the skin and can cause damage to organs.[2] This compound

is intended for research use only.

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory when handling rac N'-Nitrosonornicotine-D4.

The following table summarizes the required protective gear.
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Protection Type Specific Recommendations Purpose

Eye and Face Protection

Safety glasses with side-

shields or goggles. A face

shield is also recommended.[1]

To prevent eye contact with the

chemical, which can cause

irritation.

Hand Protection

Compatible chemical-resistant

gloves (e.g., Butyl rubber).

Gloves must be inspected

before use and proper removal

techniques must be followed to

avoid skin contact.

To prevent skin absorption, as

the substance is toxic upon

dermal contact.

Body Protection
A lab coat or protective work

clothing.[1]

To protect the skin from

accidental splashes or spills.

Respiratory Protection

Work should be conducted in a

well-ventilated area, preferably

under a chemical fume hood. If

ventilation is inadequate or for

spill cleanup, a NIOSH/MSHA

approved respirator or a self-

contained breathing apparatus

may be necessary.

To prevent inhalation of any

aerosols or dust.

Operational and Disposal Plans
Handling and Storage:

Training: All personnel must be trained on the proper handling and storage procedures for

this compound before work commences.

Ventilation: Always handle rac N'-Nitrosonornicotine-D4 in a well-ventilated area or a

chemical fume hood to minimize inhalation exposure.

Hygiene: Avoid contact with skin and eyes. Do not eat, drink, or smoke in areas where the

chemical is handled. Wash hands thoroughly after handling.[1]
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Storage: Store in a tightly sealed container in a cool, well-ventilated area, protected from

light and air. Recommended storage is in a freezer at -20°C.[3] The product should be stored

locked up or in an area with restricted access.[1]

Step-by-Step Handling Procedure:

Preparation: Ensure the work area (preferably a chemical fume hood) is clean and

uncluttered. Assemble all necessary equipment and materials.

Donning PPE: Put on all required personal protective equipment as outlined in the table

above.

Weighing and Aliquoting: If working with a solid, carefully weigh the required amount in the

fume hood. Avoid creating dust. If it is in solution, use appropriate volumetric glassware to

measure.

Experimental Use: Perform all experimental procedures within the fume hood.

Post-Handling: After use, securely seal the container and return it to the designated storage

location.

Decontamination: Clean the work area thoroughly. Dispose of any contaminated disposable

materials as hazardous waste.

Doffing PPE: Remove PPE in the correct order to avoid cross-contamination, and wash

hands immediately.

Disposal Plan:

Waste Classification: rac N'-Nitrosonornicotine-D4 and any materials contaminated with it

(e.g., gloves, pipette tips, empty containers) must be treated as hazardous waste.

Containerization: Collect all waste in a designated, properly labeled, and sealed hazardous

waste container.

Regulatory Compliance: Dispose of the waste in accordance with all local, state, and federal

regulations. Contact your institution's environmental health and safety (EHS) department for
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specific disposal procedures. Do not dispose of this chemical down the drain.[1]

Emergency Procedures:

Spills:

Evacuate the immediate area.

Wear appropriate PPE, including respiratory protection.

For liquid spills, absorb with an inert material (e.g., vermiculite, dry sand) and place in a

sealed container for disposal.

For solid spills, carefully sweep or scoop up the material, avoiding dust generation, and

place it in a sealed container.

Clean the spill area with a suitable solvent and then wash with soap and water.

Ventilate the area.

First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[1]

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing. Seek medical attention if irritation persists.[1]

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[1]

Visual Workflow for Safe Handling and Disposal
The following diagram illustrates the key steps for the safe handling and disposal of rac N'-
Nitrosonornicotine-D4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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